molecular formula Cl2H4O B8544534 Dihydrochloride hydrate CAS No. 166530-19-4

Dihydrochloride hydrate

Cat. No.: B8544534
CAS No.: 166530-19-4
M. Wt: 90.93 g/mol
InChI Key: QMEZUZOCLYUADC-UHFFFAOYSA-N
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Description

Dihydrochloride hydrate is a useful research compound. Its molecular formula is Cl2H4O and its molecular weight is 90.93 g/mol. The purity is usually 95%.
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Properties

CAS No.

166530-19-4

Molecular Formula

Cl2H4O

Molecular Weight

90.93 g/mol

IUPAC Name

hydrate;dihydrochloride

InChI

InChI=1S/2ClH.H2O/h2*1H;1H2

InChI Key

QMEZUZOCLYUADC-UHFFFAOYSA-N

Canonical SMILES

O.Cl.Cl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a mixture of 2-[4-(6-fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl]ethylamine (1.17 g, 4.34 mmol) and triethylamine (1.08 g, 10.8 mmol) in chloroform (30 ml) was added nicotinoyl chloride hydrochloride (0.96 g, 5.4 mmol) in one portion. The mixture was stirred for 1 hour at room temperature. The solution was diluted with methylene chloride (DCM) and washed with brine and dried over anhydrous MgSO4. The solution was concentrated and the crude product was purified by flash chromatography over a silica gel column (SiO2, 25 g; eluted with DCM and 1-3% MeOH in DCM). The free base thus purified weighed 1.7 g. This product was treated with 1M.HCl in ethanol and recrystallized twice from methanol:isopropyl ether to yield white crystals, 1.19 g, m.p. 243°-245° C. as a dihydrochloride hydrate.
Quantity
1.17 g
Type
reactant
Reaction Step One
Quantity
1.08 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Name
nicotinoyl chloride hydrochloride
Quantity
0.96 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

Synthesis routes and methods II

Procedure details

Dry hydrogen chloride was passed for 3 hours into a solution of 9-cyanofluorene (15 67.85; g.; see, for example, J. Amer. Chem. Soc., 1949, 71, 1500) in ether (1 l.) ans absolute ethanol (45 ml.) at 0°C. The mixture was left at 0°C overnight, the solid filtered, washed with ether and dried under vacuum at room temperature to give the title compound as its hydrochloride hemihydrate (17.61 g., m.p. 262°-263°C dec.). Found: C, 68.5; H, 6.05; N, 4.95%. C16H13NO.HCl.1/2H2O requires C, 687.85; H, 6.05; N, 4.95%.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
1 L
Type
solvent
Reaction Step Two
Quantity
45 mL
Type
reactant
Reaction Step Three

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